Cas no 832082-26-5 (Benzene, [[4-(2-propynyloxy)butoxy]methyl]-)

• Product name: Benzene, [[4-(2-propynyloxy)butoxy]methyl]-
• CAS No: 832082-26-5
• MF: C₁₄H₁₈O₂
• MW: 218.29152
• CID: 676907
• PubChem ID: 71416121

Benzene, [[4-(2-propynyloxy)butoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[4-(2-propynyloxy)butoxy]methyl]-
• 4-prop-2-ynoxybutoxymethylbenzene
• ({4-[(Prop-2-yn-1-yl)oxy]butoxy}methyl)benzene
• 3-[4-(Benzyloxy)but-1-oxy]prop-1-yne
• DTXSID70835523
• SCHEMBL4180174
• UKLRQPXRXDRJDJ-UHFFFAOYSA-N
• 832082-26-5

• Inchi： InChI=1S/C14H18O2/c1-2-10-15-11-6-7-12-16-13-14-8-4-3-5-9-14/h1,3-5,8-9H,6-7,10-13H2
• InChI Key： UKLRQPXRXDRJDJ-UHFFFAOYSA-N
• SMILES： C#CCOCCCCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 2.3